Cas no 2307737-95-5 (rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride)

• Product Name: rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride
• CAS No: 2307737-95-5
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 5891848
• PubChem ID: 138040780
• Update Time: 2025-11-01

rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,3As,6aS)-3-amino-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one;hydrochloride
• 2307737-95-5
• EN300-6489485
• rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride
• Z3371285302
• 182316-14-9

• Inchi： 1S/C7H11NO2.ClH/c8-6-4-2-1-3-5(4)10-7(6)9;/h4-6H,1-3,8H2;1H/t4-,5+,6-;/m1./s1
• InChI Key： RBEYZJCMPDUDET-KJESCUSBSA-N
• SMILES： Cl.O1C([C@@H]([C@@H]2CCC[C@H]12)N)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride

Professional Introduction to Rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one Hydrochloride (CAS No. 2307737-95-5)

Rac-(3R,3aS,6aS-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride) is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2307737-95-5, belongs to a class of molecules known for their intricate stereochemistry and potential pharmacological applications. The unique arrangement of its chiral centers makes it a subject of intense study, particularly in the development of novel therapeutic agents.

The structural framework of Rac-(3R,3aS,6aS-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride) consists of a fused bicyclic system, incorporating a cyclopentane ring and an furanone moiety. This configuration is not only chemically intriguing but also offers a versatile platform for further functionalization. The presence of an amino group at the 3-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug formulation processes.

In recent years, there has been a surge in research focused on the development of bioactive molecules derived from heterocyclic systems. Rac-(3R,3aS,6aS-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride) has emerged as a promising candidate in this domain due to its unique structural features. Studies have demonstrated its potential role in modulating various biological pathways, including enzyme inhibition and receptor binding. The stereochemical purity of this compound is particularly crucial, as even minor deviations can significantly impact its biological activity.

One of the most compelling aspects of Rac-(3R,3aS,6aS-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride) is its utility as a building block in drug discovery. Researchers have leveraged its scaffold to design and synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the 3-amino group have been explored to improve binding affinity to target proteins. These efforts have led to the identification of several lead compounds with potential therapeutic value.

The synthesis of Rac-(3R,3aS,6aS-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride) presents significant challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These techniques not only highlight the progress in synthetic chemistry but also underscore the compound's importance in modern drug development.

Recent advancements in computational chemistry have further accelerated the study of Rac-(3R,3aS,6aS-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride). Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement experimental work and offer a powerful tool for predicting and optimizing the pharmacological properties of this compound.

The potential applications of Rac-(3R,3aS,6aS-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride) extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of chiral catalysts and ligands. Such applications could revolutionize various industrial processes by enabling more selective and efficient chemical transformations.

In conclusion, Rac-(3R,3aS,6aS-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one hydrochloride) represents a significant advancement in chemical and biomedical research. Its complex stereochemistry and versatile reactivity make it a valuable tool for drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of pharmaceuticals and related industries.